Cas no 544704-67-8 (5-Benzoxazolol, 6-bromo-2-(3-fluoro-4-hydroxyphenyl)-)

• Product Name: 5-Benzoxazolol, 6-bromo-2-(3-fluoro-4-hydroxyphenyl)-
• CAS No: 544704-67-8
• MF: C₁₃H₇BrFNO₃
• MW: 324.101986169815
• CID: 1589384
• Update Time: 2024-09-12

5-Benzoxazolol, 6-bromo-2-(3-fluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolol, 6-bromo-2-(3-fluoro-4-hydroxyphenyl)-

• Inchi： 1S/C13H7BrFNO3/c14-7-4-12-9(5-11(7)18)16-13(19-12)6-1-2-10(17)8(15)3-6/h1-5,17-18H
• InChI Key： GQECSPMMKQGAOD-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(O)C=C2N=C1C1=CC=C(O)C(F)=C1

Computed Properties

• Exact Mass: 322.95931

Experimental Properties

• Density: 1.779±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±45.0 °C(Predicted)
• PSA: 66.49
• pka: 6.38±0.40(Predicted)